Cas no 191217-24-0 (4-Piperidinemethanol, 1-[3-(4-methoxyphenyl)propyl]-)

• Product Name: 4-Piperidinemethanol, 1-[3-(4-methoxyphenyl)propyl]-
• CAS No: 191217-24-0
• MF: C₁₆H₂₅NO₂
• MW: 263.375204801559
• CID: 3852976
• Update Time: 2025-05-19

4-Piperidinemethanol, 1-[3-(4-methoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 1-[3-(4-methoxyphenyl)propyl]-

• Inchi： 1S/C16H25NO2/c1-19-16-6-4-14(5-7-16)3-2-10-17-11-8-15(13-18)9-12-17/h4-7,15,18H,2-3,8-13H2,1H3
• InChI Key： FVOSZXJHBWHIQM-UHFFFAOYSA-N
• SMILES： N1(CCCC2=CC=C(OC)C=C2)CCC(CO)CC1

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 404.1±25.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on 4-Piperidinemethanol, 1-[3-(4-methoxyphenyl)propyl]-

Recent Advances in the Study of 4-Piperidinemethanol, 1-[3-(4-methoxyphenyl)propyl]- (CAS: 191217-24-0)

4-Piperidinemethanol, 1-[3-(4-methoxyphenyl)propyl]- (CAS: 191217-24-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and methoxyphenyl substituent, has been the subject of recent studies due to its potential therapeutic applications. Researchers have focused on its synthesis, pharmacological properties, and mechanisms of action, aiming to explore its utility in drug development.

Recent literature highlights the compound's role as a key intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating specific neurotransmitter receptors, suggesting potential applications in neurological disorders. The study employed advanced spectroscopic techniques (NMR, MS) and computational modeling to elucidate the compound's binding affinity and selectivity.

Another significant finding comes from a 2024 preclinical study, which investigated the compound's anti-inflammatory properties. The research, conducted in vitro and in vivo, revealed that 4-Piperidinemethanol, 1-[3-(4-methoxyphenyl)propyl]- exhibits inhibitory effects on pro-inflammatory cytokines, making it a candidate for further development in autoimmune disease therapeutics. The study also noted the compound's favorable pharmacokinetic profile, including good bioavailability and low toxicity.

In addition to its pharmacological potential, recent advancements in synthetic methodologies have improved the efficiency of producing this compound. A 2023 paper in Organic Process Research & Development described a novel catalytic process that enhances yield and reduces by-products, addressing previous challenges in large-scale synthesis. This development is critical for facilitating further research and potential commercialization.

Despite these promising findings, challenges remain. For instance, the exact molecular targets and long-term safety profile of 4-Piperidinemethanol, 1-[3-(4-methoxyphenyl)propyl]- require further elucidation. Ongoing clinical trials are expected to provide more insights into its therapeutic potential and limitations. Researchers emphasize the need for interdisciplinary collaboration to fully exploit this compound's capabilities.

In conclusion, 4-Piperidinemethanol, 1-[3-(4-methoxyphenyl)propyl]- (CAS: 191217-24-0) represents a versatile and promising candidate in pharmaceutical research. Its diverse biological activities and improved synthetic accessibility position it as a valuable tool for drug discovery. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.